Cas no 15717-17-6 (2-chlorobenzene-1-carbothioamide)

2-Chlorobenzene-1-carbothioamide is a sulfur-containing aromatic compound with the molecular formula C₇H₆ClNS. It features a carbothioamide functional group (–C(=S)NH₂) attached to a chlorinated benzene ring, making it a versatile intermediate in organic synthesis. This compound is particularly valuable in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals due to its reactivity in nucleophilic substitution and cyclization reactions. Its chlorinated aromatic structure enhances electrophilic properties, facilitating further functionalization. The thioamide group also offers chelating potential, useful in coordination chemistry. The compound exhibits stability under standard conditions, ensuring consistent performance in synthetic applications. Proper handling is advised due to potential sensitivity to moisture and heat.
2-chlorobenzene-1-carbothioamide structure
15717-17-6 structure
Product Name:2-chlorobenzene-1-carbothioamide
CAS No:15717-17-6
MF:C7H6ClNS
MW:171.647239208221
MDL:MFCD00040955
CID:50186
PubChem ID:2734824
Update Time:2025-05-27

2-chlorobenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chlorothiobenzamide
    • 2-Chlorobenzenecarbothioamide
    • 2-Chlorobenzene-1-carbothioamide
    • 2-chloro-thiobenzamide
    • EN300-1228517
    • AB01839
    • J-009386
    • F1967-1439
    • Benzenecarbothioamide, 2-chloro-
    • Benzamide, o-chlorothio-
    • AKOS002669704
    • 15717-17-6
    • o-Chlorothiobenzamide
    • A809815
    • 2-chlorobenzothioamide
    • DTXSID50166221
    • MFCD00040955
    • FT-0612026
    • trans-4(4-n-Propylcyclohexyl)-3,4-difluor-1,1-biphenyl(bch-3f.f)
    • SCHEMBL1335840
    • SY062118
    • DB-020965
    • STK400089
    • A10483
    • 624-542-8
    • DTXCID9088712
    • 2-chlorobenzene-1-carbothioamide
    • MDL: MFCD00040955
    • Inchi: 1S/C7H6ClNS/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,(H2,9,10)
    • InChI Key: FLQYOORLPNYQEV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(N)=S
    • BRN: 508511

Computed Properties

  • Exact Mass: 170.99100
  • Monoisotopic Mass: 170.991
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 58.1A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.341
  • Melting Point: 65-69 ºC
  • Boiling Point: 285°Cat760mmHg
  • Flash Point: 126.2°C
  • Refractive Index: 1.661
  • PSA: 58.11000
  • LogP: 2.67450
  • Solubility: Not determined

2-chlorobenzene-1-carbothioamide Security Information

  • Hazard Statement: Irritant
  • Hazardous Material transportation number:UN2811
  • Hazard Category Code: R22;R36;R43
  • Safety Instruction: S37/39-S26-S36/37
  • Hazardous Material Identification: Xn
  • HazardClass:6.1
  • PackingGroup:III
  • Safety Term:6.1
  • Packing Group:III
  • Risk Phrases:R22; R36; R43

2-chlorobenzene-1-carbothioamide Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-chlorobenzene-1-carbothioamide Pricemore >>

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